Cas no 96483-15-7 (2-Propenoic acid, 3-(2-cyano-4-hydroxyphenyl)-)

• Product Name: 2-Propenoic acid, 3-(2-cyano-4-hydroxyphenyl)-
• CAS No: 96483-15-7
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 4359781
• Update Time: 2025-11-01

2-Propenoic acid, 3-(2-cyano-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-cyano-4-hydroxyphenyl)-
• 2-CYANO-4-HYDROXYCINNAMIC ACID

• Inchi： 1S/C10H7NO3/c11-6-8-5-9(12)3-1-7(8)2-4-10(13)14/h1-5,12H,(H,13,14)
• InChI Key： UUWGERKZCVYLKW-UHFFFAOYSA-N
• SMILES： C1C(O)=CC(C#N)=C(C=CC(O)=O)C=1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 434.6±40.0 °C(Predicted)
• pka: 4.33±0.13(Predicted)

Additional information on 2-Propenoic acid, 3-(2-cyano-4-hydroxyphenyl)-

Introduction to 2-Propenoic acid, 3-(2-cyano-4-hydroxyphenyl) and Its Significance in Modern Chemical Research

2-Propenoic acid, 3-(2-cyano-4-hydroxyphenyl), identified by its CAS number 96483-15-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a conjugated system of a carboxylic acid moiety and a substituted phenyl ring, has garnered attention due to its potential applications in drug discovery and material science. The structural features of this compound, particularly the presence of both cyano and hydroxyl functional groups, make it a versatile intermediate for synthesizing more complex molecules with tailored biological activities.

The CAS number 96483-15-7 provides a unique identifier for this chemical entity, ensuring precise referencing in scientific literature and industrial applications. This numbering system is crucial for maintaining consistency across different databases, research papers, and regulatory documents. The compound’s molecular formula, C₉H₅NO₃, reflects its composition and suggests possible interactions with biological targets through hydrogen bonding and electrostatic interactions.

In recent years, the study of aromatic compounds with cyano and hydroxyl substituents has seen considerable growth due to their role in medicinal chemistry. The cyano group (-CN) introduces a polar region that can enhance binding affinity to biological receptors, while the hydroxyl group (-OH) provides opportunities for further derivatization and functionalization. These properties have made such compounds valuable scaffolds for developing novel therapeutic agents.

One of the most compelling aspects of 2-Propenoic acid, 3-(2-cyano-4-hydroxyphenyl) is its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its utility in creating derivatives that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. For instance, modifications of the phenyl ring or the carboxylic acid group can lead to compounds with enhanced selectivity and reduced toxicity. Such findings are particularly relevant in the context of developing next-generation pharmaceuticals that address unmet medical needs.

The hydroxylphenyl moiety is a recurring structural motif in natural products and synthetic drugs, known for its ability to interact with various biological targets. In particular, derivatives of this scaffold have been investigated for their potential to modulate enzyme activity and signal transduction pathways. The presence of the cyano group further extends the compound’s versatility by allowing for further functionalization through reactions such as nucleophilic addition or reduction.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Propenoic acid, 3-(2-cyano-4-hydroxyphenyl) for biological activity. Molecular docking studies have identified potential binding modes with enzymes and receptors of interest, providing insights into how structural modifications might improve drug-like properties. These computational approaches are complemented by experimental validation, where synthesized derivatives are tested for efficacy in vitro and in vivo.

The carboxylic acid functionality in this compound offers additional synthetic possibilities, such as esterification or amidation, which can yield derivatives with improved solubility or stability. Such modifications are critical for optimizing pharmacokinetic profiles, ensuring that drug candidates reach their target sites effectively. Moreover, the carboxylic acid group can participate in salt formation, expanding the range of formulations available for therapeutic use.

In conclusion, 2-Propenoic acid, 3-(2-cyano-4-hydroxyphenyl) (CAS number 96483-15-7) represents a promising chemical entity with broad applications in pharmaceutical research. Its unique structural features—combining a carboxylic acid moiety with a cyano-and hydroxyl-substituted phenyl ring—make it an attractive scaffold for developing novel bioactive molecules. Ongoing research continues to uncover new synthetic pathways and biological activities associated with this compound, underscoring its importance in modern chemical biology.